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Compound of Interest

Compound Name: 4-Iodobenzyl bromide

Cat. No.: B105730 Get Quote

This technical guide provides a comprehensive overview of the known physical characteristics

of 4-Iodobenzyl bromide, with a focus on its melting point and solubility. The information is

tailored for researchers, scientists, and professionals in the field of drug development and

organic synthesis.

Core Physical Properties
4-Iodobenzyl bromide (CAS No. 16004-15-2), also known as α-bromo-4-iodotoluene, is a

substituted aromatic halide commonly used as an intermediate in organic synthesis. Its

physical properties are crucial for its handling, storage, and application in various chemical

reactions.

Table 1: Summary of Physical Characteristics of 4-Iodobenzyl Bromide

Property Value Source

Melting Point 78-82 °C [1][2][3]

Solubility in Water Insoluble

Note: The melting point is a literature value and may vary slightly depending on the purity of the

substance.
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While specific experimental data for the determination of 4-Iodobenzyl bromide's physical

properties are not extensively published, standardized methodologies for organic compounds

are applicable. The following sections detail the general procedures for determining melting

point and solubility.

2.1. Melting Point Determination (Capillary Method)

The melting point of a solid organic compound is a key indicator of its purity. A sharp melting

range (typically 0.5-1 °C) is characteristic of a pure substance, whereas impurities tend to

depress and broaden the melting range.

Methodology:

Sample Preparation: A small amount of finely powdered, dry 4-Iodobenzyl bromide is

packed into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is attached to a thermometer, with the sample

positioned adjacent to the thermometer bulb. This assembly is then placed in a heating bath

(e.g., a Thiele tube with mineral oil or a modern digital melting point apparatus).

Heating: The heating bath is heated gradually, and the temperature is monitored closely. The

rate of heating should be slow (approximately 1-2 °C per minute) as the temperature

approaches the expected melting point.

Observation: Two temperatures are recorded:

T1: The temperature at which the first drop of liquid appears.

T2: The temperature at which the entire solid sample has completely melted into a clear

liquid.

Reporting: The melting point is reported as the range between T1 and T2.

2.2. Solubility Determination

The solubility of a compound in various solvents provides insights into its polarity and potential

applications in different reaction media. The principle of "like dissolves like" is a useful
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guideline, where polar compounds tend to dissolve in polar solvents and non-polar compounds

in non-polar solvents.

Qualitative Solubility Test Methodology:

Sample Preparation: A small, measured amount of 4-Iodobenzyl bromide (e.g., 20-30 mg)

is placed into a clean, dry test tube.

Solvent Addition: A measured volume of the solvent to be tested (e.g., 1 mL) is added to the

test tube.

Mixing: The mixture is agitated vigorously for a set period (e.g., 1-2 minutes) at a controlled

temperature (usually room temperature).

Observation: The mixture is observed to determine if the solid has dissolved completely,

partially, or not at all.

Classification: The solubility is typically classified as:

Soluble: The solid dissolves completely.

Slightly Soluble: A noticeable portion of the solid dissolves.

Insoluble: No significant amount of the solid dissolves.

Solvent Selection: This procedure is repeated with a range of solvents of varying polarities,

such as water, ethanol, acetone, dichloromethane, and hexane, to create a solubility profile.

Experimental Workflow Visualization
The following diagram illustrates the general experimental workflow for determining the key

physical characteristics of a solid organic compound like 4-Iodobenzyl bromide.
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Workflow for Physical Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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